Cas no 15569-50-3 (Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-)

Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)- structure
15569-50-3 structure
Product name:Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-
CAS No:15569-50-3
MF:C15H16O3
MW:244.285744667053
CID:150461
PubChem ID:72540

Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-
    • (3aR,4aR,8aS,9aR)-8a-methyl-3,5-dimethylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione
    • Encelin
    • Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, ...
    • AC1L2I8W
    • AC1Q6AZN
    • anhydrofarinosin
    • CHEBI:604462
    • CHEMBL512400
    • Dehydrofarinosin
    • Farinosin, dehydro-
    • SureCN6420856
    • Naphtho(2,3-b)furan-2,6(3H,4H)-dione, 3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR-(3aalpha,4aalpha,8abeta,9aalpha))-
    • 8.beta-Hydroxy-3-oxo-eudesma-1,4(14),11(13)-trien-12-oic acid, .gamma.-lactone
    • Eudesma-1,4(14),11(13)-trien-12-oic acid, 8beta-hydroxy-3-oxo-, gamma-lactone
    • SCHEMBL6420856
    • Q27106481
    • Naphtho[2,3-b]furan-2,6(3H,4H)-dione, 3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-
    • C09404
    • CHEBI:4790
    • BDBM50269625
    • (3aR,4aR,8aS,9aR)-8a-methyl-3,5-dimethylene-4,4a,9,9a-tetrahydro-3aH-benzo[f]benzofuran-2,6-dione
    • NSC 311053
    • 15569-50-3
    • DTXSID90935271
    • Eudesma-1,11(13)-trien-12-oic acid, 8.beta.-hydroxy-3-oxo-, .gamma.-lactone
    • 8a-methyl-3,5-dimethylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione
    • NSC-311053
    • NCI60_002684
    • Naphtho[2,6(3H,4H)-dione, 3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, [3aR-(3a.alpha.,4a.alpha.,8a.beta.,9a.alpha.)]-
    • 8a-Methyl-3,5-dimethylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione
    • CHEMBL2000615
    • NSC311053
    • Dehydro-Farinosin
    • Inchi: InChI=1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10-11,13H,1-2,6-7H2,3H3/t10-,11+,13-,15-/m1/s1
    • InChI Key: LXMUZMFQJGRVFW-NDPMZMCLSA-N
    • SMILES: O=C1C=C[C@@]2(C[C@H]3OC(=O)C(=C)[C@H]3C[C@H]2C1=C)C

Computed Properties

  • Exact Mass: 244.10998
  • Monoisotopic Mass: 244.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 2.19560

Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)- Related Literature

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